Cas no 2232877-40-4 (N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide)

• Product Name: N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide
• CAS No: 2232877-40-4
• MF: C₁₈H₂₁NO₅S
• MW: 363.43
• MDL: MFCD31621197
• CID: 5155007
• Update Time: 2025-06-08

N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide
• 1H-Indene-5-sulfonamide, 2,3-dihydro-N-(2,4,6-trimethoxyphenyl)-

• MDL： MFCD31621197
• Inchi： 1S/C18H21NO5S/c1-22-14-10-16(23-2)18(17(11-14)24-3)19-25(20,21)15-8-7-12-5-4-6-13(12)9-15/h7-11,19H,4-6H2,1-3H3
• InChI Key： QOECGEVUFDLCCI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(S(NC3=C(OC)C=C(OC)C=C3OC)(=O)=O)C=C2)CC1

Additional information on N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide

Recent Advances in the Study of N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide (CAS: 2232877-40-4)

N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide (CAS: 2232877-40-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The compound's unique structural features, including the indane core and trimethoxyphenyl moiety, contribute to its ability to interact with specific protein targets. Recent research has demonstrated its efficacy as a selective inhibitor of certain enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide exhibits potent inhibitory activity against a class of kinases implicated in cancer progression, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, the compound has shown interesting interactions with tubulin, suggesting potential applications in microtubule-targeted therapies. A recent structural biology study using X-ray crystallography elucidated the binding mode of this sulfonamide derivative to the colchicine binding site of β-tubulin, providing valuable insights for the design of next-generation antimitotic agents.

Pharmacokinetic studies conducted in preclinical models have demonstrated favorable absorption and distribution profiles for N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide. The compound shows good oral bioavailability and reasonable metabolic stability, making it an attractive candidate for further drug development. Recent formulation efforts have focused on improving its solubility and delivery characteristics while maintaining its biological activity.

Emerging research has also explored the compound's potential in combination therapies. Preliminary results from in vitro and in vivo studies suggest synergistic effects when N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide is combined with standard chemotherapeutic agents, particularly in resistant cancer cell lines. These findings open new avenues for the development of more effective treatment regimens for difficult-to-treat malignancies.

While the current research landscape for N-(2,4,6-Trimethoxyphenyl)indane-5-sulfonamide is promising, further investigation is needed to fully elucidate its therapeutic potential and safety profile. Ongoing clinical trials and structure-activity relationship studies are expected to provide more definitive data on its clinical applicability in the coming years. The compound represents an exciting example of how rational drug design and chemical biology approaches can yield novel therapeutic agents with significant clinical potential.